Cas no 105859-93-6 (Propanoic acid,2,2-dimethyl-, tridecyl ester)

• Product Name: Propanoic acid,2,2-dimethyl-, tridecyl ester
• CAS No: 105859-93-6
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• CID: 126873
• Update Time: 2025-04-18

Propanoic acid,2,2-dimethyl-, tridecyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-, tridecyl ester
• 2,2-Dimethylpropionic acid, tridecyl ester

• Inchi： 1S/C18H36O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-20-17(19)18(2,3)4/h5-16H2,1-4H3
• InChI Key： DHWLRNPWPABRBG-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCCC)(=O)C(C)(C)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing